N-(4-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C21H20N4O2/c1-27-18-9-7-17(8-10-18)24-21(26)16-12-25(13-16)20-11-19(22-14-23-20)15-5-3-2-4-6-15/h2-11,14,16H,12-13H2,1H3,(H,24,26)
• InChI Key: QJDNUUYHWONRAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

N-(4-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is a novel azetidine derivative that has shown promising results in various studies.

Scientific Research Applications

Discovery and Development of Met Kinase Inhibitors

Met kinase inhibitors are critical for targeting cancer cell growth, survival, and metastasis. Research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides identified potent and selective inhibitors. Analogue 10 showed complete tumor stasis in Met-dependent human gastric carcinoma models following oral administration, highlighting the potential of these compounds for cancer therapy (G. M. Schroeder et al., 2009).

Antiviral Activity of Pyrimidine Derivatives

Substituted 2,4-diamino-6-hydroxypyrimidines demonstrated marked inhibition of retrovirus replication in cell culture. The 5-methyl derivative was particularly inhibitory to human immunodeficiency virus, showcasing the antiviral potential of these compounds (D. Hocková et al., 2003).

Anticancer and Anti-inflammatory Applications

Novel benzodifuranyl compounds derived from visnagenone and khellinone exhibited significant COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting their therapeutic potential in managing pain and inflammation (A. Abu‐Hashem et al., 2020).

Anticancer Thiourea-Azetidine Hybrids

Thiourea compounds bearing 3-(4-methoxyphenyl)azetidine moiety were synthesized and evaluated for their in vitro anticancer activity. Compound 3B, in particular, showed significant potency against various human cancer cell lines, suggesting its potential as a novel antitumor agent (Deepa R. Parmar et al., 2021).

Antidepressant and Nootropic Agents

N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides synthesized from Schiff’s bases exhibited antidepressant and nootropic activities. The compounds with specific substitutions on the aryl ring showed high activity, indicating their potential for developing new CNS active agents (Asha B. Thomas et al., 2016).